2-amino-N-(1-cyano-2,2-dimethylpropyl)-5-nitropyridine-3-carboxamide

• IUPAC Name: 2-amino-N-(1-cyano-2,2-dimethylpropyl)-5-nitropyridine-3-carboxamide
• InChI: InChI=1S/C12H15N5O3/c1-12(2,3)9(5-13)16-11(18)8-4-7(17(19)20)6-15-10(8)14/h4,6,9H,1-3H3,(H2,14,15)(H,16,18)
• InChI Key: XUQHTBUGDQMOCZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(C#N)NC(=O)C1=C(N=CC(=C1)[N+](=O)[O-])N
• Molecular Formula: C12H15N5O3
• Molecular Weight: 277.28 g/mol

Description

2-amino-N-(1-cyano-2,2-dimethylpropyl)-5-nitropyridine-3-carboxamide, also known as A-967079, is a selective antagonist for the transient receptor potential V1 (TRPV1) ion channel. TRPV1 is a non-selective cation channel that is activated by a variety of stimuli including heat, capsaicin, and protons. It is involved in the transmission of pain signals and has been identified as a potential target for pain management.

Mechanism Of Action

2-amino-N-(1-cyano-2,2-dimethylpropyl)-5-nitropyridine-3-carboxamide selectively blocks the TRPV1 ion channel, which is involved in the transmission of pain signals. By blocking this channel, 2-amino-N-(1-cyano-2,2-dimethylpropyl)-5-nitropyridine-3-carboxamide reduces the transmission of pain signals, leading to a reduction in pain.
Biochemical and Physiological Effects:
2-amino-N-(1-cyano-2,2-dimethylpropyl)-5-nitropyridine-3-carboxamide has been shown to be effective in reducing pain in animal models of inflammatory and neuropathic pain. It has also been investigated for its potential in treating other conditions such as anxiety and depression. 2-amino-N-(1-cyano-2,2-dimethylpropyl)-5-nitropyridine-3-carboxamide has been shown to have a good safety profile with no significant side effects observed in preclinical studies.

Advantages And Limitations For Lab Experiments

2-amino-N-(1-cyano-2,2-dimethylpropyl)-5-nitropyridine-3-carboxamide is a selective antagonist for the TRPV1 ion channel, which makes it a valuable tool for studying the role of this channel in pain transmission. However, as with any experimental tool, there are limitations to its use. 2-amino-N-(1-cyano-2,2-dimethylpropyl)-5-nitropyridine-3-carboxamide is not effective in all models of pain, and its effectiveness may vary depending on the specific type of pain being studied.

Future Directions

There are several potential future directions for research on 2-amino-N-(1-cyano-2,2-dimethylpropyl)-5-nitropyridine-3-carboxamide. One area of interest is the development of more potent and selective TRPV1 antagonists. Another area of interest is the investigation of the role of TRPV1 in other conditions such as anxiety and depression. Additionally, further studies are needed to determine the long-term safety and efficacy of 2-amino-N-(1-cyano-2,2-dimethylpropyl)-5-nitropyridine-3-carboxamide in humans.

Synthesis Methods

2-amino-N-(1-cyano-2,2-dimethylpropyl)-5-nitropyridine-3-carboxamide can be synthesized using a multi-step process starting from commercially available starting materials. The synthesis involves the protection of a pyridine ring, followed by the introduction of an amine and a cyano group. Nitration of the pyridine ring followed by deprotection of the amine and cyano groups yields the final product.

Scientific Research Applications

2-amino-N-(1-cyano-2,2-dimethylpropyl)-5-nitropyridine-3-carboxamide has been extensively studied in preclinical models as a potential treatment for pain. It has been shown to be effective in reducing pain in animal models of inflammatory and neuropathic pain. 2-amino-N-(1-cyano-2,2-dimethylpropyl)-5-nitropyridine-3-carboxamide has also been investigated for its potential in treating other conditions such as anxiety and depression.